BENGHE Foundational & Exploratory

Check Availability & Pricing

5-lodo-3-methylisothiazole: A Technical Guide
for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-lodo-3-methylisothiazole

Cat. No.: B1290139

CAS Number: 20067-15-6

This technical guide provides a comprehensive overview of 5-lodo-3-methylisothiazole,
including its chemical properties, safety data, and handling protocols. The information is
intended for researchers, scientists, and professionals in drug development and chemical
synthesis.

Core Chemical and Safety Data

5-lodo-3-methylisothiazole is a halogenated heterocyclic compound. Its chemical and
physical properties, along with critical safety information, are summarized in the table below.
This data has been compiled from various chemical suppliers and safety data sheets.
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Property

Value

CAS Number

20067-15-6[1][2][3][4][5]

Molecular Formula

CaHaINS[1][2][3][5]

Molecular Weight 225.05 g/mol [1][2][3][5]
Physical State Liquid[6]
Purity >95%(2]

Storage Conditions

Store at 2-8°C in a dark place under an inert
atmosphere.[1][2] Keep container tightly closed

in a dry and well-ventilated place.

Signal Word

Danger[1]

H226: Flammable liquid and vapor.[1]
H301+H311: Toxic if swallowed or in contact
with skin. H314: Causes severe skin burns and
GHS Hazard Statements ] )
eye damage. H317: May cause an allergic skin
reaction.[7] H330: Fatal if inhaled.[7] H410: Very

toxic to aquatic life with long lasting effects.[7]

) Flame, Skull and Crossbones, Corrosion, Health
GHS Pictograms ]
Hazard, Environmental Hazard

Safety and Handling

Due to the hazardous nature of 5-lodo-3-methylisothiazole, strict adherence to safety
protocols is mandatory. The following diagram outlines the logical workflow for handling this
compound, from hazard identification to emergency response.

Safety and Handling Workflow

Experimental Protocols

Detailed experimental protocols for the synthesis of 5-lodo-3-methylisothiazole are not readily
available in the public domain. However, the synthesis of isothiazole derivatives is a well-
established field in heterocyclic chemistry. General synthetic strategies often involve the
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cyclization of appropriate precursors. For instance, the synthesis of substituted isothiazoles can
be achieved through the reaction of a,B-unsaturated ketones with a source of sulfur and
nitrogen, followed by functional group manipulations to introduce the iodo-substituent at the 5-
position. Researchers should consult specialized literature on isothiazole chemistry for detailed
synthetic methodologies.[8]

Toxicity Data

Specific quantitative toxicity data, such as LD50 (median lethal dose) or LC50 (median lethal
concentration) values, for 5-lodo-3-methylisothiazole are not available in the reviewed
literature. However, data for related isothiazolinone compounds, which are widely used as
biocides, can provide some context for the potential toxicity of this class of compounds. For
example, the mixture of 5-chloro-2-methylisothiazolin-3(2H)-one (CMIT) and 2-
methylisothiazolin-3(2H)-one (MIT) has been extensively studied. It is important to note that this
information is for reference and the toxicological properties of 5-lodo-3-methylisothiazole may
differ.

Compound/Mi Route of .
Test Type Species Result
xture Exposure
5-Chloro-2-
methyl-4-
isothiazolin-3- ~49.6 - 66 mg/kg
one (CMIT) / Acute Oral LD50  Oral Rat bw (active
Methylisothiazoli ingredient)[9]
none (MIT)
Mixture
>75 - 141 mg/kg
CMIT/MIT Acute Dermal ) )
_ Dermal Rabbit bw (active
Mixture LD50 ) ]
ingredient)[9]
) ~0.33 mg/L
CMIT/MIT Acute Inhalation
) Inhalation Rat (active
Mixture LC50 . )
ingredient)[9]
Conclusion
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5-lodo-3-methylisothiazole is a flammable, toxic, and corrosive compound that requires
careful handling in a controlled laboratory setting. All personnel should be thoroughly trained in
its hazards and the necessary safety precautions before use. While specific synthetic and
toxicological data for this particular compound are limited in publicly accessible sources, the
information on related isothiazole derivatives underscores the need for stringent safety

measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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